Cas no 61365-57-9 (Propanedinitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]phenyl-)

• Product Name: Propanedinitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]phenyl-
• CAS No: 61365-57-9
• MF: C₂₃H₂₆N₂O
• MW: 346.465345859528
• CID: 482194
• PubChem ID: 12306325
• Update Time: 2025-04-19

Propanedinitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]phenyl-
• 2-(3,5-ditert-butyl-4-hydroxyphenyl)-2-phenylpropanedinitrile
• 61365-57-9
• DTXSID60486765

• Inchi： 1S/C23H26N2O/c1-21(2,3)18-12-17(13-19(20(18)26)22(4,5)6)23(14-24,15-25)16-10-8-7-9-11-16/h7-13,26H,1-6H3
• InChI Key： LOFJKPKJXQCOBW-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(C#N)(C#N)C2C=CC=CC=2)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 346.20468
• Monoisotopic Mass: 346.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.81